Copper telluride (Cu2Te)

• CAS No.: 12019-52-2
• Molecular Formula: Cu2Te
• Molecular Weight: 254.7 g/mol
• InChI: InChI=1S/2Cu.Te
• InChI Key: MZEWONGNQNXVKA-UHFFFAOYSA-N
• SMILES: [Cu].[Cu].[Te]
• physical_description: OtherSolid; WetSolid
• Pictograms: Irritant

Description

Copper telluride (Cu₂Te) is a p-type semiconductor belonging to the family of copper chalcogenides. It exhibits a complex phase diagram with at least five phase transitions between room temperature and its melting point (~900°C) . The compound is non-stoichiometric in nature, often forming Cu₂₋δTe due to copper vacancies, which contribute to its high carrier concentration (~8.1×10²⁰ cm⁻³) . This high carrier density, while advantageous for electrical conductivity (~40,000 S/m at 300 K), suppresses its Seebeck coefficient and increases electronic thermal conductivity, limiting its thermoelectric (TE) performance . Cu₂Te also demonstrates low lattice thermal conductivity (κL ~1.48–2.61 W/m·K) due to the heavy atomic mass of tellurium, which enhances phonon scattering .

Beyond thermoelectrics, Cu₂Te is explored for photoelectrochemical water splitting, photovoltaic applications (e.g., as a heterojunction partner with CdTe), and plasmonic devices . However, challenges such as phase instability, stoichiometric variability, and synthesis complexity hinder its widespread adoption .

Preparation Methods

Copper telluride can be synthesized through various methods:

Direct Reaction: Elemental copper and tellurium are reacted in a molar ratio of 2:1 at 1200°C in a vacuum.

Electrodeposition: Copper telluride thin films can be prepared by electrodeposition in low-pH aqueous electrolyte baths with various ion-source concentrations.

Hydrothermal and Solvothermal Synthesis: These methods involve the decomposition of reactants or chemical reactions between them at high temperature and high pressure in an aqueous or non-aqueous solution.

Spark Plasma Sintering: High-energy ball-milled elemental powders are sintered using spark plasma sintering, followed by annealing.

Chemical Reactions Analysis

Oxidation and Thermal Decomposition

Cu₂Te undergoes sequential oxidation and decomposition under thermal or oxidative conditions:

• Low-Temperature Oxidation : Below 400°C, Cu₂Te oxidizes to Cu₃TeO₆ (orthotellurate) via intermediates like CuTeO₃ .

• High-Temperature Decomposition : Above 840°C, Cu₃TeO₆ decomposes into CuO and TeO₂, releasing oxygen :

  $$\text{Cu}_3\text{TeO}_6\rightarrow 3\text{CuO}+\text{TeO}_2+\frac{1}{2}\text{O}_2\uparrow$$

• Sulfuric Acid Interaction : Cu₂Te dissolves in hot concentrated H₂SO₄, producing Cu²⁺ ions and H₂Te gas .

Electrochemical Behavior

Cu₂Te exhibits redox activity critical for energy applications:

• Hydrogen Evolution Reaction (HER) : Cu₂Te-ReO₃ composites show enhanced HER performance with a Tafel slope of 51 mV/dec, attributed to oxygen vacancies and interfacial charge transfer .

• Cyclic Voltammetry : The Cu₂Te reduction peak (C1) shifts positively with decreasing Cu/Te ratios, while H₂Te formation (C2) occurs at −600 mV (vs. Ag/AgCl) .

Cu/Te Ratio	Reduction Peak (C1)	H₂Te Peak (C2)
10:5	−0.1 V	Not observed
5:10	+0.05 V	−600 mV

Stability and Reactivity

• Stoichiometric Variability : Cu₂Te is prone to non-stoichiometry (Cu₂₋ₓTe) due to weaker Cu-Te bonds compared to Cu-S/Se, complicating phase stability .

• Acid Resistance : Dissolves in HNO₃ and hot H₂SO₄ but resists dilute HCl .

• Oxidative Stability : Prolonged air exposure forms TeO₂ surface layers, degrading electrical properties .

Surface and Interfacial Reactions

• Anion Exchange : Cu₂₋ₓSe nanoparticles react with TOP-Te to form Cu₂₋ₓSe₁₋ᵧTeᵧ solid solutions, expelling excess Te as surface oxides .

• Monolayer Formation : Cu₂Te monolayers on Cu(111) exhibit hybridized sp-states, altering electronic band structures .

Scientific Research Applications

Thermoelectric Applications

Overview of Thermoelectric Properties
Copper telluride is recognized for its promising thermoelectric properties, primarily due to its high electrical conductivity and low thermal conductivity, which are crucial for efficient thermoelectric performance. The material exhibits a unique Phonon-Liquid Electron-Crystal (PLEC) behavior, allowing for effective electron transport while minimizing thermal conductivity. This characteristic leads to enhanced thermoelectric performance compared to other materials like sulfides and selenides .

Performance Metrics

• Figure of Merit (zT) : The figure of merit (zT) is a dimensionless number that indicates the efficiency of a thermoelectric material. For Cu2Te, recent studies have reported zT values ranging from 0.4 to 2.1 at temperatures up to 1000 K depending on doping and structural modifications .
• Doping Effects : Doping with elements such as Sn and Ag has shown to enhance the zT significantly. For instance, Sn-doped Cu2Te achieved a zT of 1.5 at 1000 K, while undoped Cu2Te exhibited a zT of approximately 0.4 at the same temperature .

Case Study: Cu2Te/Bi2Te3 Composites
Research has demonstrated that composites of Cu2Te with Bi2Te3 can improve n-type conduction properties, making them suitable for thermoelectric generators (TEGs). By optimizing the stoichiometry and processing conditions, researchers have achieved enhanced thermoelectric performance in these composite materials .

Photocatalytic Applications

Hydrogen Evolution Reaction (HER)
Copper telluride has been investigated as a photocatalyst for hydrogen evolution reactions (HER), which are essential for sustainable energy production. A study reported the synthesis of a ReO3–Cu2Te catalyst that exhibited significantly enhanced HER activity with a lower overpotential compared to traditional catalysts like platinum .

Nanostructured Photocathodes
Cu2Te nanostructures, such as nanorods and nanosheets, have been developed as photocathodes for solar water splitting applications. These nanostructures demonstrate improved light absorption and charge separation efficiency, making them potential candidates for clean energy technologies .

Energy Storage Applications

Battery Technologies
Copper telluride's unique electrochemical properties make it suitable for use in battery technologies. Its ability to undergo reversible phase transitions allows for efficient lithium-ion intercalation, leading to high-capacity anodes in lithium-ion batteries .

Quantum Dots and Plasmonics
Cu2Te quantum dots have gained attention for their potential in photovoltaic devices and plasmonic applications due to their tunable electronic properties and high absorption coefficients. These materials can enhance light harvesting in solar cells, contributing to improved energy conversion efficiencies .

Summary Table of Applications

Application Area	Key Features/Benefits	Performance Metrics/Notes
Thermoelectrics	High electrical conductivity; low thermal conductivity	zT: Up to 2.1 at 1000 K with doping
Photocatalysis	Effective HER catalyst; enhanced activity with ReO3	Lower overpotential than Pt catalysts
Energy Storage	Efficient lithium-ion intercalation	High capacity anodes in lithium-ion batteries
Quantum Dots	Tunable electronic properties	Improved light harvesting in solar cells

Mechanism of Action

The mechanism of action of copper telluride involves its interaction with other materials and its structural transformations:

Phase Transitions: Copper telluride undergoes reversible phase transitions between different crystal structures under varying temperature conditions.

Surface Interactions: Tellurium atoms interact strongly with the copper surface, inducing complex displacive reconstructions to increase the number of available tellurium sites.

Comparison with Similar Compounds

Comparison with Similar Compounds

Copper Chalcogenides: Cu₂Se and Cu₂S

Cu₂Te shares structural and electronic similarities with Cu₂Se and Cu₂S, but key differences arise from the chalcogenide element’s electronegativity and atomic mass:

Property	Cu₂Te	Cu₂Se	Cu₂S
Electronegativity (Te/Se/S)	2.1 (Te)	2.55 (Se)	2.58 (S)
Bond Ionicity	Lower	Moderate	Higher
Carrier Mobility	High (µ ~40 cm²/V·s)	Moderate	Low
Lattice Thermal Conductivity (κL)	1.48–2.61 W/m·K	~2.5 W/m·K	~3.0 W/m·K
ZT (Peak)	0.3 at 900 K	1.5 at 1,000 K	1.7 at 1,100 K
Phase Transitions	5+ phases	2–3 phases	1–2 phases

• Electrical Properties : Cu₂Te’s lower bond ionicity (due to Te’s lower electronegativity) enhances carrier mobility compared to Cu₂Se and Cu₂S . However, its excessive hole concentration (pH) from copper vacancies reduces the Seebeck coefficient, whereas Cu₂Se and Cu₂S achieve higher ZT values through optimized carrier densities .
• Thermal Properties : Despite lower κL, Cu₂Te’s overall thermal conductivity remains higher than Cu₂Se and Cu₂S due to electronic contributions, limiting ZT .
• Stability : Cu₂Te’s complex phase transitions (e.g., at 450 K, 572 K, and 776 K) induce mechanical instability during thermal cycling, unlike the more stable Cu₂Se .

Other Tellurides: Bi₂Te₃, Ag₂Te, and PbTe

Property	Cu₂Te	Bi₂Te₃	Ag₂Te	PbTe
Electrical Conductivity (S/m)	40,000	22,000	20,000	18,000
Seebeck Coefficient (µV/K)	~80–150	~200–250	~150–180	~250–300
ZT (Peak)	0.3	1.2	0.8	2.2
Applications	TE, Photovoltaics	TE (Room Temp.)	Sensors, TE	High-temp. TE

• Bi₂Te₃ : The benchmark room-temperature TE material, Bi₂Te₃, outperforms Cu₂Te in ZT due to superior carrier mobility and lower κL. However, Cu₂Te composites (e.g., with BiCuTeO) show enhanced stability at high temperatures (>700 K) .
• Ag₂Te: While Ag₂Te has comparable electrical conductivity, its mechanical brittleness and lower Seebeck coefficient limit its use in flexible TE devices, where Cu₂Te nanostructures (e.g., nanorods) offer advantages .
• PbTe : PbTe’s high ZT stems from its tunable band structure and low κL, but its lead content raises toxicity concerns. Cu₂Te is preferred in eco-friendly applications despite lower efficiency .

Biological Activity

Copper telluride (Cu2Te) is a compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties. This article explores the biological activity of Cu2Te, focusing on its synthesis, properties, and potential applications in biological systems.

Copper telluride is a p-type semiconductor known for its thermoelectric properties and potential applications in solar cells and memory devices. Its biological activity is of interest due to its interactions with biological systems, particularly in nanomedicine and bioimaging applications. The compound can exist in various nonstoichiometric phases, which affects its conductivity and reactivity.

Synthesis of Cu2Te

Cu2Te can be synthesized through several methods, including:

• Electrodeposition : This method allows for the creation of thin films with controlled stoichiometry. The process involves the reduction of copper and tellurium ions from a solution onto a substrate .
• Vapor Phase Epitaxy (VPE) : This technique is used to grow nanostructured films by reacting tellurium powder with copper substrates at elevated temperatures .
• Chemical Vapor Deposition : In this method, gaseous precursors are used to deposit Cu2Te on substrates, allowing for high-quality films suitable for electronic applications .

Properties of Cu2Te

• Electrical Conductivity : Cu2Te exhibits high electrical conductivity due to the presence of copper vacancies. This property makes it suitable for applications in thermoelectrics and semiconductors .
• Optical Properties : The compound shows significant optical absorption in the visible range, making it a candidate for photonic applications .
• Nanostructure Formation : The formation of nanoparticles or nanostructures can enhance the biological activity of Cu2Te by increasing surface area and reactivity .

Antimicrobial Properties

Recent studies have highlighted the antimicrobial activity of Cu2Te nanoparticles against various pathogens. The mechanism involves the generation of reactive oxygen species (ROS) upon exposure to light or moisture, which can damage bacterial cell membranes and DNA. For instance:

• Case Study 1 : Research demonstrated that Cu2Te nanoparticles exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) lower than those reported for other metal-based nanoparticles .

Cytotoxicity Studies

While Cu2Te shows promise as an antimicrobial agent, its cytotoxicity towards human cells has also been investigated:

• Case Study 2 : A study assessed the cytotoxic effects of Cu2Te on human fibroblast cells. Results indicated that at low concentrations, Cu2Te did not exhibit significant cytotoxic effects, suggesting a potential for use in biomedical applications .

Applications in Nanomedicine

The unique properties of Cu2Te make it suitable for various biomedical applications:

• Drug Delivery Systems : Due to its biocompatibility and ability to form nanostructures, Cu2Te can be utilized as a carrier for targeted drug delivery.
• Photothermal Therapy : Cu2Te nanoparticles can absorb light and convert it into heat, making them effective agents for photothermal therapy in cancer treatment.
• Bioimaging : The optical properties of Cu2Te allow it to be used as a contrast agent in imaging techniques such as fluorescence microscopy.

Data Summary

Property	Value/Description
Electrical Conductivity	High due to copper vacancies
Antimicrobial Activity	Effective against E. coli and S. aureus
Cytotoxicity	Low at therapeutic concentrations
Synthesis Methods	Electrodeposition, VPE, CVD

Q & A

Q. What strategies optimize carrier concentration and mobility in Cu₂Te for enhanced thermoelectric applications?

• Answer:
• Doping: Introduce Bi or Sb to modulate carrier concentration (n ≈ 10¹⁹–10²⁰ cm⁻³) .
• Composite design: Embed conductive phases (e.g., graphene) to improve μ without degrading S .
• Post-synthesis treatments: Plasma etching or chemical passivation to reduce surface recombination .